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In the realm of precision metal finishing, particularly within the electronics, aerospace, and

medical device industries, the choice of electrolyte components is paramount to achieving

desired deposit characteristics. Gold plating, a critical process for ensuring conductivity,

corrosion resistance, and biocompatibility, predominantly utilizes cyanide-based electrolytes.

Within this category, the gold is typically introduced as a dicyanoaurate salt, with sodium

dicyanoaurate (Na[Au(CN)₂]) and potassium dicyanoaurate (K[Au(CN)₂]) being the two primary

options. This guide provides a comparative study of these two compounds, summarizing their

known properties and performance in plating applications, based on available data.

While both sodium and potassium dicyanoaurate serve the same fundamental purpose of

supplying gold ions for electrodeposition, the choice between them can influence bath

performance and the final properties of the gold layer. It is important to note that direct, publicly

available, side-by-side comparative studies with extensive quantitative data are scarce. Much

of the knowledge in this area is proprietary to plating chemistry suppliers. However, by

examining the fundamental properties of the salts and information from various technical

sources, a comparative overview can be constructed.
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A fundamental comparison begins with the basic chemical and physical properties of the two

salts. These properties can affect bath preparation, stability, and overall operational efficiency.

Property
Sodium Dicyanoaurate
(Na[Au(CN)₂])

Potassium Dicyanoaurate
(K[Au(CN)₂])

Molar Mass 271.99 g/mol 288.10 g/mol

Gold Content (% by mass) ~72.4% ~68.2%[1]

Solubility in Water High 140 g/L at 20°C[2]

Appearance White crystalline solid White crystalline solid[2]

Structure of Dicyanoaurate Ion Linear [Au(CN)₂]⁻ Linear [Au(CN)₂]⁻[2]

One of the most notable differences is the gold content by mass, with sodium dicyanoaurate

offering a higher percentage of gold. This can have implications for the cost-effectiveness of

bath makeup.

Performance in Plating Baths: A Qualitative
Comparison
In the absence of direct quantitative comparative studies, we can infer performance differences

based on general electrochemical principles and scattered information from patents and

technical literature. The cation (Na⁺ vs. K⁺) plays a significant role in the conductivity of the

electrolyte and can influence the structure of the electrochemical double layer, which in turn

can affect deposition kinetics and deposit properties.

Conductivity: Potassium ions (K⁺) generally have a higher ionic mobility in aqueous solutions

compared to sodium ions (Na⁺). This suggests that a potassium-based electrolyte may exhibit

slightly higher conductivity, potentially leading to better current distribution and throwing power,

especially in complex geometries.

Bath Stability and Operation: Both salts are used in a wide range of pH conditions, from acidic

to alkaline cyanide baths[1][3][4]. Potassium dicyanoaurate is frequently mentioned in

formulations for various types of gold plating, including alkaline, neutral, and acid gold baths[1]

[3][4]. This wide range of applicability suggests a high degree of stability and versatility for the
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potassium salt. While sodium dicyanoaurate is also used, particularly in specialized

applications like brush plating, it is less commonly cited in general bath formulations in the

available literature.

Deposit Properties: The nature of the cation can influence the grain structure and internal

stress of the deposited gold. However, without specific experimental data, it is difficult to

definitively state the comparative effects of sodium versus potassium in dicyanoaurate baths.

Additives such as grain refiners and brighteners, which are common in modern plating

formulations, often have a more significant impact on the final deposit characteristics than the

choice of the alkali metal cation.

Experimental Protocols
To conduct a rigorous comparative study of sodium and potassium dicyanoaurate, a well-

defined experimental protocol is necessary. The following outlines a potential methodology:

1. Electrolyte Preparation:

Prepare two identical base electrolyte solutions, one containing sodium dicyanoaurate and

the other potassium dicyanoaurate at the same molar concentration of gold.

The base electrolyte should contain a supporting electrolyte (e.g., sodium/potassium

phosphate or citrate for buffering and conductivity) and a controlled amount of free cyanide.

The pH of both baths should be adjusted to the same value (e.g., pH 6 for a neutral bath or

pH 10 for an alkaline bath).

The temperature of the baths should be maintained at a constant value throughout the

experiments.

2. Electrochemical Cell Setup:

Use a standard Hull cell to assess the plating characteristics over a range of current

densities.

For quantitative measurements, a two-electrode or three-electrode cell with a defined

geometry should be used.
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The anode material should be a platinized titanium mesh or a high-purity gold anode.

The cathode (substrate) should be a standardized material, such as OFHC copper panels,

prepared with a consistent surface finish.

3. Plating Parameters:

Conduct galvanostatic (constant current) plating at various current densities (e.g., 1, 5, and

10 A/dm²).

Measure the cathode current efficiency at each current density by weighing the cathode

before and after plating and comparing the actual mass of gold deposited to the theoretical

mass calculated using Faraday's law.

Calculate the deposition rate in µm/min at each current density.

4. Deposit Characterization:

Measure the microhardness of the gold deposits using a Knoop or Vickers microhardness

tester.

Analyze the surface morphology and grain size of the deposits using scanning electron

microscopy (SEM).

Determine the purity of the gold deposit using energy-dispersive X-ray spectroscopy (EDS)

or other suitable analytical techniques.

Assess the internal stress of the deposit using techniques such as the bent strip method.

Visualizing the Plating Process
The following diagrams illustrate the general workflow of an electroplating experiment and the

logical relationship of components in a cyanide gold plating bath.
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Core Components Additives (Optional)

Cyanide Gold Plating Bath

Gold Source
(Na[Au(CN)₂] or K[Au(CN)₂])

 provides Au⁺

Free Cyanide
(NaCN or KCN)

 for anode corrosion & stability

Conducting/Buffering Salt
(e.g., K₂HPO₄)

 for conductivity & pH buffer

Brighteners
(e.g., As, Se, Tl)

 modifies grain structure

Hardeners
(e.g., Co, Ni salts)

 increases deposit hardness

Wetting Agents

 prevents pitting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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